Cas no 1129540-90-4 (4-(3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine)

• Product Name: 4-(3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine
• CAS No: 1129540-90-4
• MF: C₁₆H₂₃BN₂O₅
• MW: 334.175224542618
• CID: 2123536
• Update Time: 2023-08-04

4-(3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine
• 4-[3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine
• RLXZMSMFPKCIAD-UHFFFAOYSA-N
• 4-(3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine

• Inchi： 1S/C16H23BN2O5/c1-15(2)16(3,4)24-17(23-15)12-9-13(11-14(10-12)19(20)21)18-5-7-22-8-6-18/h9-11H,5-8H2,1-4H3
• InChI Key： RLXZMSMFPKCIAD-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(C=2)N2CCOCC2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 460
• Topological Polar Surface Area: 76.8